Cas no 2171862-76-1 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid
• CAS No: 2171862-76-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5992326
• PubChem ID: 165550258
• Update Time: 2025-06-15

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid
• 2171862-76-1
• EN300-1482319
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylpropanoic acid

• Inchi： 1S/C28H28N2O5/c31-26(30-17-24(27(32)33)19-9-2-1-3-10-19)15-8-16-29-28(34)35-18-25-22-13-6-4-11-20(22)21-12-5-7-14-23(21)25/h1-7,9-14,24-25H,8,15-18H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： YEJYILDVDATYFH-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NCC(C(=O)O)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid

Research Brief on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid (CAS: 2171862-76-1)

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid (CAS: 2171862-76-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and phenylpropanoic acid moiety, is a key intermediate in peptide synthesis and drug development. Its unique structural features make it a valuable tool for researchers exploring novel therapeutic agents and biomaterials.

Recent studies have highlighted the role of this compound in the synthesis of peptide-based drugs, particularly in the context of targeted drug delivery systems. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), ensures the stability and reactivity of the amino acid during the coupling process. The phenylpropanoic acid segment, on the other hand, contributes to the molecule's ability to interact with biological targets, such as enzymes and receptors, making it a versatile building block for drug design.

One of the most notable applications of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid is in the development of peptide conjugates for cancer therapy. Researchers have utilized this compound to create peptide-drug conjugates (PDCs) that selectively target tumor cells while minimizing off-target effects. The Fmoc-protected amino acid ensures efficient coupling with other peptide sequences, while the phenylpropanoic acid moiety enhances the conjugate's binding affinity to cancer-specific biomarkers.

In addition to its therapeutic applications, this compound has also been investigated for its potential in biomaterial science. The Fmoc group's ability to self-assemble into hydrogels has been exploited to create scaffolds for tissue engineering and regenerative medicine. These hydrogels exhibit excellent biocompatibility and mechanical properties, making them suitable for 3D cell culture and drug release systems. The incorporation of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid into these scaffolds has been shown to improve their stability and functionality.

Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound. Novel catalytic systems and green chemistry approaches have been employed to optimize its synthesis, reducing the use of hazardous reagents and improving yields. These developments are expected to facilitate the large-scale production of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid, thereby accelerating its adoption in both academic and industrial settings.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid (CAS: 2171862-76-1) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, combined with recent advancements in synthesis and application, position it as a valuable tool for the development of next-generation therapeutics and biomaterials. Future research efforts should focus on exploring its potential in other areas, such as diagnostics and personalized medicine, to fully realize its capabilities.